Cas no 2281063-40-7 (2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid)

• Product Name: 2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid
• CAS No: 2281063-40-7
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5993801
• PubChem ID: 165888915
• Update Time: 2025-05-19

2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid
• 2281063-40-7
• EN300-7269148
• 2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid

• Inchi： 1S/C16H23NO4/c1-3-13(4-2)14(15(18)19)10-17-16(20)21-11-12-8-6-5-7-9-12/h5-9,13-14H,3-4,10-11H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： ZKYMCSMCDKWWLJ-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC1C=CC=CC=1)C(CC)CC)=O

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid

Comprehensive Overview of 2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid (CAS No. 2281063-40-7)

2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid (CAS No. 2281063-40-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a benzyloxycarbonyl (Cbz) protecting group, which is widely utilized in peptide synthesis to safeguard amine functionalities during chemical reactions. This characteristic makes it a valuable intermediate in the development of novel therapeutic agents and bioactive molecules.

In recent years, the demand for protected amino acid derivatives like 2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid has surged, driven by advancements in drug discovery and personalized medicine. Researchers are particularly interested in its potential applications in peptide-based drug design, where the Cbz group plays a pivotal role in ensuring selective reactivity. The compound's 3-ethylpentanoic acid backbone further enhances its versatility, enabling modifications for targeted biological activity.

The synthesis and characterization of CAS No. 2281063-40-7 have been explored in numerous studies, with a focus on optimizing yield and purity for industrial-scale production. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to validate its structural integrity. These methodologies align with the growing emphasis on quality control in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Beyond its synthetic utility, 2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid has also been investigated for its potential role in bioconjugation strategies. The compound's ability to form stable amide bonds makes it a candidate for linking biomolecules, a technique increasingly relevant in antibody-drug conjugates (ADCs) and diagnostic imaging probes. This aligns with current trends in precision medicine, where tailored therapies are designed to improve patient outcomes.

Environmental and safety considerations are also critical when working with CAS No. 2281063-40-7. While the compound is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This reflects broader industry concerns about sustainable chemistry practices, a frequently searched topic among chemists and regulatory bodies.

In summary, 2-({[(Benzyloxy)carbonyl]amino}methyl)-3-ethylpentanoic acid represents a multifaceted tool in modern chemical research. Its applications span from peptide synthesis to bioconjugation, addressing key challenges in drug development and biotechnology. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research endeavors.